Cas no 2060026-96-0 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one)

5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a fused pyrazolo-pyrazinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the methyl group at the 5-position enhances stability and may influence binding affinity in target interactions. Its rigid bicyclic framework offers a compact, lipophilic profile, making it suitable for drug discovery applications, particularly in the development of kinase inhibitors or CNS-targeted therapeutics. The compound’s synthetic accessibility and functional group compatibility further contribute to its utility in structure-activity relationship (SAR) studies.
5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one structure
2060026-96-0 structure
Product Name:5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one
CAS No:2060026-96-0
MF:C7H9N3O
MW:151.165860891342
MDL:MFCD30498867
CID:5058309
PubChem ID:68953985
Update Time:2025-06-07

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
    • 5-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one
    • 5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
    • 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one
    • MDL: MFCD30498867
    • Inchi: 1S/C7H9N3O/c1-9-4-5-10-6(7(9)11)2-3-8-10/h2-3H,4-5H2,1H3
    • InChI Key: ZGXSVAHVGPGXGU-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=NN2CCN1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38.1

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one Pricemore >>

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